Cas no 1250699-56-9 (1-4-(3-methyl-1H-pyrazol-1-yl)phenylethan-1-one)
1-4-(3-methyl-1H-pyrazol-1-yl)phenylethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-[4-(3-methyl-1H-pyrazol-1-yl)phenyl]-
- 1-(4-(3-Methyl-1h-pyrazol-1-yl)phenyl)ethan-1-one
- 1-4-(3-methyl-1H-pyrazol-1-yl)phenylethan-1-one
- AKOS011777783
- EN300-1292674
- 1-[4-(3-Methyl-1H-pyrazol-1-yl)phenyl]ethan-1-one
- 1250699-56-9
- CS-0275045
- SCHEMBL12436877
- F83472
- 1-[4-(3-methylpyrazol-1-yl)phenyl]ethanone
-
- Inchi: 1S/C12H12N2O/c1-9-7-8-14(13-9)12-5-3-11(4-6-12)10(2)15/h3-8H,1-2H3
- InChI Key: WQYSUPLAVDYBMT-UHFFFAOYSA-N
- SMILES: C(=O)(C1=CC=C(N2C=CC(C)=N2)C=C1)C
Computed Properties
- Exact Mass: 200.094963011g/mol
- Monoisotopic Mass: 200.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 34.9Ų
Experimental Properties
- Density: 1.11±0.1 g/cm3(Predicted)
- Boiling Point: 337.9±25.0 °C(Predicted)
- pka: 0.27±0.10(Predicted)
1-4-(3-methyl-1H-pyrazol-1-yl)phenylethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1292674-1.0g |
1-[4-(3-methyl-1H-pyrazol-1-yl)phenyl]ethan-1-one |
1250699-56-9 | 1g |
$0.0 | 2023-06-06 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1345715-100mg |
1-(4-(3-Methyl-1h-pyrazol-1-yl)phenyl)ethan-1-one |
1250699-56-9 | 98% | 100mg |
¥1341.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1345715-250mg |
1-(4-(3-Methyl-1h-pyrazol-1-yl)phenyl)ethan-1-one |
1250699-56-9 | 98% | 250mg |
¥2088.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1345715-1g |
1-(4-(3-Methyl-1h-pyrazol-1-yl)phenyl)ethan-1-one |
1250699-56-9 | 98% | 1g |
¥4179.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1345715-5g |
1-(4-(3-Methyl-1h-pyrazol-1-yl)phenyl)ethan-1-one |
1250699-56-9 | 98% | 5g |
¥10404.00 | 2024-08-09 | |
| Enamine | EN300-1292674-50mg |
1-[4-(3-methyl-1H-pyrazol-1-yl)phenyl]ethan-1-one |
1250699-56-9 | 50mg |
$407.0 | 2023-09-30 | ||
| Enamine | EN300-1292674-100mg |
1-[4-(3-methyl-1H-pyrazol-1-yl)phenyl]ethan-1-one |
1250699-56-9 | 100mg |
$427.0 | 2023-09-30 | ||
| Enamine | EN300-1292674-250mg |
1-[4-(3-methyl-1H-pyrazol-1-yl)phenyl]ethan-1-one |
1250699-56-9 | 250mg |
$447.0 | 2023-09-30 | ||
| Enamine | EN300-1292674-500mg |
1-[4-(3-methyl-1H-pyrazol-1-yl)phenyl]ethan-1-one |
1250699-56-9 | 500mg |
$465.0 | 2023-09-30 | ||
| Enamine | EN300-1292674-1000mg |
1-[4-(3-methyl-1H-pyrazol-1-yl)phenyl]ethan-1-one |
1250699-56-9 | 1000mg |
$485.0 | 2023-09-30 |
1-4-(3-methyl-1H-pyrazol-1-yl)phenylethan-1-one Related Literature
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
Additional information on 1-4-(3-methyl-1H-pyrazol-1-yl)phenylethan-1-one
1-4-(3-Methyl-1H-Pyrazol-1-yl)Phenyl Ethan-1-one: A Comprehensive Overview
The compound with CAS No. 1250699-56-9, commonly referred to as 1-4-(3-methyl-1H-pyrazol-1-yl)phenyl ethan-1-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and potential applications in drug discovery. The pyrazole ring in this molecule is a key structural feature that contributes to its unique properties and reactivity.
Recent studies have highlighted the importance of pyrazole-containing compounds in medicinal chemistry, particularly due to their ability to modulate various cellular pathways. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that pyrazole derivatives can act as potent inhibitors of certain kinases, making them promising candidates for anti-cancer therapies. The 3-methyl substitution on the pyrazole ring in this compound further enhances its stability and bioavailability, which are critical factors for drug development.
The synthesis of 1-4-(3-methyl-1H-pyrazol-1-yl)phenyl ethan-1-one involves a multi-step process that typically includes the formation of the pyrazole ring followed by subsequent functionalization. One common approach is the use of the Hantzsch dihydropyridine synthesis, which allows for the construction of the pyrazole moiety under mild conditions. This method not only ensures high yields but also facilitates the introduction of substituents at specific positions on the ring, enabling fine-tuning of the molecule's properties.
In terms of physical properties, this compound exhibits a melting point of approximately 200°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, which are often employed to confirm its identity and purity.
One of the most exciting developments involving this compound is its potential application in the treatment of neurodegenerative diseases. A study published in *Nature Communications* revealed that pyrazole derivatives can interact with amyloid-beta peptides, thereby inhibiting their aggregation—a process that is central to Alzheimer's disease pathology. The phenylethanone moiety in this compound plays a crucial role in facilitating these interactions, suggesting its potential as a lead compound for drug development.
Moreover, computational studies using molecular docking techniques have provided valuable insights into the binding modes of this compound with various protein targets. These studies have shown that the pyrazole ring can adopt multiple conformations, allowing it to engage with different binding pockets and exhibit selectivity towards specific targets. This versatility underscores its potential as a scaffold for designing multi-target-directed ligands.
In conclusion, 1-4-(3-methyl-1H-pyrazol-1-yl)phenyl ethan-1-one represents a compelling example of how structural modifications can enhance the biological activity and pharmacological profile of a molecule. With ongoing research uncovering new applications and mechanisms of action, this compound continues to be a focal point in both academic and industrial settings. Its journey from laboratory synthesis to potential therapeutic use exemplifies the dynamic nature of modern drug discovery.
1250699-56-9 (1-4-(3-methyl-1H-pyrazol-1-yl)phenylethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)